Cas no 1702567-97-2 (1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene)

• Product Name: 1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene
• CAS No: 1702567-97-2
• MF: C₉H₉BrF₂
• MW: 235.068568944931
• MDL: MFCD32081978
• CID: 5617593
• PubChem ID: 107514237
• Update Time: 2025-10-19

1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-3001039
• 1702567-97-2
• 1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene
• Benzene, 1-(2-bromoethyl)-2,3-difluoro-4-methyl-

• MDL： MFCD32081978
• Inchi： 1S/C9H9BrF2/c1-6-2-3-7(4-5-10)9(12)8(6)11/h2-3H,4-5H2,1H3
• InChI Key： ZWHZNZUQCVGIRM-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(C)=C(C=1F)F

Computed Properties

• Exact Mass: 233.98557g/mol
• Monoisotopic Mass: 233.98557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 227.2±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene

Chemical Profile of 1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene (CAS No. 1702567-97-2)

1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene, identified by its CAS number 1702567-97-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both bromo and fluoro substituents on a benzene ring, which endows it with unique electronic and steric properties. The structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents, particularly in the quest for compounds with enhanced metabolic stability and improved binding affinity to biological targets.

The bromoethyl side chain at the para position relative to the methyl group introduces a potential site for further functionalization, enabling the synthesis of more complex derivatives. This flexibility is highly advantageous in medicinal chemistry, as it allows researchers to modulate specific pharmacophoric elements while retaining the core structure's desirable characteristics. The difluoro substitution pattern on the ortho and meta positions of the benzene ring further contributes to the compound's chemical diversity, influencing its reactivity and interactions with biological systems.

In recent years, fluorinated aromatic compounds have been extensively studied due to their ability to improve drug-like properties such as lipophilicity, solubility, and resistance to metabolic degradation. The incorporation of fluorine atoms can also enhance binding affinity by altering electronic distributions and steric hindrance around the target site. For instance, studies have shown that fluoro-substituted benzenes can exhibit stronger interactions with enzymes and receptors compared to their non-fluorinated counterparts, making them promising candidates for therapeutic applications.

Current research in this domain has highlighted the potential of 1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene as a precursor for designing novel antimicrobial agents. The combination of bromo and fluoro groups on the aromatic ring can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain bacterial strains by mimicking key structural motifs found in natural product antibiotics. Such findings are particularly relevant in the context of rising antibiotic resistance, where innovative chemical entities are urgently needed.

The fluorine atoms in this molecule also play a critical role in its pharmacokinetic behavior. Fluorine substitution can prolong the half-life of a drug by reducing its susceptibility to enzymatic degradation. Additionally, fluorine atoms can influence transmembrane transport properties, potentially enhancing oral bioavailability. These attributes are highly desirable in drug development, as they can lead to more effective and less frequently dosed therapies. The bromoethyl group, on the other hand, provides a handle for further derivatization via nucleophilic substitution reactions, allowing chemists to introduce additional functional groups such as amides or esters.

From an agrochemical perspective, derivatives of 1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene may serve as leads for developing novel pesticides or herbicides. The structural motifs present in this compound share similarities with known bioactive agrochemicals that target plant-specific enzymes or receptors. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify analogs with optimized efficacy and reduced environmental impact. The methyl group at the para position may also contribute to soil persistence, which could be beneficial for long-lasting crop protection.

The synthesis of 1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene typically involves multi-step organic transformations starting from commercially available precursors such as 4-methylphenol (thymol). Key steps include halogenation reactions to introduce bromine atoms at specific positions on the benzene ring followed by electrophilic aromatic substitution to incorporate fluorine atoms. The final step often involves alkylation using ethyl bromide or a similar reagent to attach the bromoethyl side chain. Advances in catalytic methods have enabled more efficient and selective synthetic routes, reducing waste generation and improving overall yields.

In conclusion,1-(2-Bromoethyl)-2,3-difluoro-4-methylbenzene (CAS No. 1702567-97-2) represents a structurally intriguing compound with broad potential applications in pharmaceuticals and agrochemicals. Its unique combination of bromo and fluoro substituents on an aromatic core offers opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,this compound is likely to remain a cornerstone in synthetic chemistry efforts aimed at addressing global health and food security challenges.